Cas no 157801-77-9 (CID 112500492)

• Product Name: CID 112500492
• CAS No: 157801-77-9
• MF: C₉H₁₅Br₆O₄P
• MW: 712.703185319901
• CID: 208165
• Update Time: 2023-08-03

CID 112500492 Chemical and Physical Properties

Names and Identifiers

• 1-Propan-1,1,2,3,3-d5-ol,2,3-dibromo-, phosphate (3:1) (9CI)
• Tris(2,3-dibromo(1,1,2,3,3-pentadeuterio)propyl)phosphate
• CID 112500492

• Inchi： 1S/C9H15Br6O4P/c10-1-7(13)4-17-20(16,18-5-8(14)2-11)19-6-9(15)3-12/h7-9H,1-6H2/t7-,8-,9+/m1/s1/i1D2,2D2,3D2,4D2,5D2,6D2,7D,8D,9D
• InChI Key： PQYJRMFWJJONBO-ZRWPEGPTSA-N
• SMILES： Br[C@]([2H])(C([2H])([2H])Br)C([2H])([2H])OP(=O)(OC([2H])([2H])[C@]([2H])(C([2H])([2H])Br)Br)OC([2H])([2H])[C@@]([2H])(C([2H])([2H])Br)Br

Computed Properties

• Exact Mass: 712.668832
• Monoisotopic Mass: 706.674972
• Isotope Atom Count: 15
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8